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Compound of Interest

Compound Name: Rhodirubin B

Cat. No.: B15562894 Get Quote

Rhodirubin B: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhodirubin B is a member of the anthracycline class of polyketide antibiotics. First isolated

from Streptomyces species, it exhibits notable biological activity, particularly against Gram-

positive bacteria. This technical guide provides a comprehensive overview of the available

information on Rhodirubin B, including its commercial availability, physicochemical properties,

putative mechanism of action, and relevant experimental considerations for research

applications.

Commercial Availability
Rhodirubin B is not a widely available, off-the-shelf research chemical. Its commercial

availability is limited and typically requires inquiry for custom synthesis or special order. Several

specialized chemical suppliers list Rhodirubin B in their catalogs, though it is generally not

held in stock. Researchers interested in acquiring Rhodirubin B should contact these vendors

directly to inquire about synthesis, lead times, and pricing.

Potential Suppliers of Rhodirubin B:
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Supplier CAS Number Notes

BIOZOL 64502-82-5 Listed as available on request.

TargetMol 64502-82-5

Listed in their catalog;

availability should be

confirmed.

MedChemExpress 64502-82-5

Listed as a catalog item;

inquiry is recommended to

confirm stock.

Physicochemical Properties
A summary of the key physicochemical properties of Rhodirubin B is presented below.
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Property Value Source

CAS Number 64502-82-5 BOC Sciences

Molecular Formula C₄₂H₅₅NO₁₅
Dictionary of Antibiotics and

Related Substances

IUPAC Name

methyl (1R,2R,4S)-4-

[(2R,4S,5S,6S)-4-

(dimethylamino)-5-

[(2S,5S,6S)-5-[(2S,5S,6S)-5-

hydroxy-6-methyloxan-2-

yl]oxy-6-methyloxan-2-yl]oxy-

6-methyl-oxan-2-yl]oxy-2-

hydroxy-1-methyl-6,11-dioxo-

5,12-dihydrotetracene-2-

carboxylate

BOC Sciences

Melting Point 135-137 °C
Dictionary of Antibiotics and

Related Substances

Solubility

Soluble in Methanol, acids,

DMSO, Benzene, Toluene.

Fairly soluble in Ether. Poorly

soluble in Water, Hexane.

Dictionary of Antibiotics and

Related Substances

Biological Activity and Mechanism of Action
Rhodirubin B's primary reported biological activity is its potent effect against Gram-positive

bacteria. As an anthracycline, its mechanism of action is presumed to be similar to other well-

studied members of this class, such as doxorubicin and daunorubicin. The multifaceted

mechanism of anthracyclines generally involves:

DNA Intercalation: The planar tetracyclic ring structure of anthracyclines inserts between

DNA base pairs, obstructing DNA replication and transcription.

Topoisomerase II Inhibition: Anthracyclines can form a stable ternary complex with DNA and

topoisomerase II, an enzyme crucial for resolving DNA topological problems during
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replication. This stabilization prevents the re-ligation of DNA strands, leading to double-

strand breaks and subsequent apoptosis.

Generation of Reactive Oxygen Species (ROS): The quinone moiety of the anthracycline

structure can undergo redox cycling, leading to the formation of superoxide radicals and

other ROS. This oxidative stress can damage cellular components, including lipids, proteins,

and DNA, contributing to cytotoxicity.

These primary mechanisms trigger a cascade of downstream cellular events, activating various

signaling pathways that ultimately lead to cell cycle arrest and apoptosis.

Postulated Signaling Pathways
While specific signaling pathways activated by Rhodirubin B have not been extensively

studied, the general pathways affected by anthracyclines are well-documented. It is highly

probable that Rhodirubin B modulates similar cellular signaling networks.
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Generalized Anthracycline Signaling Pathway
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General Workflow for Isolation of Streptomyces Metabolites
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To cite this document: BenchChem. [commercial availability of Rhodirubin B for research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562894#commercial-availability-of-rhodirubin-b-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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